4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid

• IUPAC Name: 4-[(3-fluorobenzoyl)carbamothioylamino]benzoic acid
• InChI: InChI=1S/C15H11FN2O3S/c16-11-3-1-2-10(8-11)13(19)18-15(22)17-12-6-4-9(5-7-12)14(20)21/h1-8H,(H,20,21)(H2,17,18,19,22)
• InChI Key: AARDWOLJSJACAY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NC(=S)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C15H11FN2O3S
• Molecular Weight: 318.3 g/mol

Description

4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid, also known as FFACT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid inhibits HDAC activity by binding to the active site of the enzyme, thereby preventing the deacetylation of histones. This leads to an increase in histone acetylation, which in turn promotes the expression of genes that are involved in cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid has been shown to induce cell cycle arrest and apoptosis in cancer cells, which can lead to the inhibition of tumor growth. It has also been found to inhibit angiogenesis, which is the process by which new blood vessels are formed to supply nutrients to tumors. Additionally, 4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid has been shown to enhance the anti-cancer activity of other chemotherapeutic agents, making it a promising candidate for combination therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid is its potent anti-cancer activity, which makes it a promising candidate for cancer treatment. However, one of the limitations of 4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid is its poor solubility in water, which can make it difficult to administer in vivo. Additionally, 4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid has been found to exhibit cytotoxicity towards normal cells at high concentrations, which can limit its therapeutic potential.

Future Directions

There are several future directions for research on 4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid. One area of focus could be on developing more efficient methods for synthesizing 4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid, which could improve its availability for research and potential clinical use. Another area of research could be on improving the solubility of 4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid, which could enhance its bioavailability and therapeutic potential. Additionally, further studies could be conducted to investigate the potential of 4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid for combination therapy with other chemotherapeutic agents.

Synthesis Methods

The synthesis of 4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid involves the reaction of 4-aminobenzoic acid with 3-fluorobenzoyl isothiocyanate in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain 4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid in high purity and yield.

Scientific Research Applications

4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid has been extensively studied for its potential applications in cancer treatment. It has been found to exhibit potent anti-cancer activity against various types of cancer cells, including breast cancer, lung cancer, and colon cancer. 4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid works by inhibiting the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in regulating gene expression. By inhibiting HDACs, 4-({[(3-fluorobenzoyl)amino]carbonothioyl}amino)benzoic acid can induce cell cycle arrest, promote apoptosis, and inhibit tumor growth.